Cas no 128535-89-7 ((1S)-2-amino-1-(4-chlorophenyl)ethan-1-ol)

(1S)-2-amino-1-(4-chlorophenyl)ethan-1-ol Properties

Names and Identifiers

• Benzenemethanol, a-(aminomethyl)-4-chloro-, (aS)-
• (+)-A-(AMINOMETHYL)-P-CHLOROBENZYL ALCOHOL
• (S)-2-Amino-1-(4-chlorophenyl)ethanol
• (S)-(+)-2-amino-1-(p-chlorophenyl)ethanol
• 2-Hydroxy-2(4-Chlor-phenyl)-ethylamin
• (1S)-2-amino-1-(4-chlorophenyl)ethan-1-ol
• 128535-89-7
• AKOS017516499
• SCHEMBL3488185
• (S)-2-AMINO-1-(4-CHLOROPHENYL)ETHAN-1-OL
• QPHAZZJNYDEVHL-MRVPVSSYSA-N
• Benzenemethanol,a-(aminomethyl)-4-chloro-,(aS)-
• F91522
• 6LE
• CHEMBL4586219
• (1S)-2-AMINO-1-(4-CHLOROPHENYL)ETHANOL
• EN300-221332
• +Expand

• MDL： MFCD11042302
• InChIKey： QPHAZZJNYDEVHL-MRVPVSSYSA-N
• Inchi： InChI=1S/C8H10ClNO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,11H,5,10H2/t8-/m1/s1
• SMILES： NC[C@H](C1C=CC(Cl)=CC=1)O

Computed Properties

• Exact Mass: 171.04500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 171.0450916g/mol
• Heavy Atom Count: 11
• Complexity: 113
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• LogP: 2.03240
• PSA: 46.25000